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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile

CAS No.: 123689-95-2

Cat. No.: B051463

Get Quote

Physicochemical Profile, Biocatalytic Synthesis, and Industrial Utility

Executive Summary
(S)-3-Hydroxybutanenitrile (CAS: 123689-95-2) is a critical chiral building block in the

pharmaceutical and fine chemical industries.[1] As a

-hydroxynitrile, it serves as a versatile precursor for 1,3-amino alcohols,

-hydroxy acids, and complex pharmaceutical intermediates, including statin side chains.[1] This
guide provides a definitive reference for its physical properties, validates its biocatalytic
synthesis routes, and corrects common identification errors found in chemical databases.[1]

Chemical Identity & Stereochemistry[2]
CRITICAL CORRECTION: A common database error associates CAS 10016-20-3 with this

compound. That CAS number belongs to

-Cyclodextrin.[2][3][4] The correct identifiers for (S)-3-Hydroxybutanenitrile are listed below to
ensure procurement and regulatory accuracy.
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Identifier Value

IUPAC Name (3S)-3-Hydroxybutanenitrile

Common Name (S)-(+)-3-Hydroxybutyronitrile

CAS Number (S-isomer) 123689-95-2

CAS Number (Racemic) 4368-06-3

CAS Number (R-isomer) 125103-95-9

Molecular Formula

C

H

NO

Molecular Weight 85.10 g/mol

SMILES CCC#N

Stereochemistry (S)-Enantiomer; Dextrorotatory (+)

Physicochemical Properties[1][6][7][8]
The following data aggregates experimental values for the racemate (which apply to the

enantiomer in achiral environments) and specific optical properties for the (S)-isomer.

Physical Constants

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Condition / Note

Physical State Liquid Colorless to light yellow

Boiling Point 214–217 °C
@ 760 mmHg (Standard

Pressure)

Boiling Point (Reduced) 114–116 °C @ 30 mmHg

Density 0.976 – 0.991 g/mL @ 20–25 °C

Refractive Index (

)
1.429 – 1.430 @ 20 °C

Flash Point > 85 °C Closed Cup (Combustible)

Vapor Pressure ~0.03 mmHg @ 25 °C (Extrapolated)

Solubility Miscible Water, Ethanol, Ethyl Acetate

pKa ~13.9 Hydroxyl proton (Predicted)

Optical Properties
The optical rotation is the primary metric for assessing enantiomeric purity (ee%).

Specific Rotation (

):Positive (+).

Note: While specific magnitude varies by solvent and concentration, the (S)-isomer is

consistently dextrorotatory, whereas the (R)-isomer is levorotatory (-).[1]

Enantiomeric Excess (ee): Typically >99% required for pharmaceutical applications.

Detection Method: Chiral Gas Chromatography (GC) or Chiral HPLC is recommended over

polarimetry for precise ee% determination due to the compound's low molecular weight and

potential for solvent interaction.

Synthesis & Manufacturing Methodologies
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The industrial production of (S)-3-Hydroxybutanenitrile has shifted from classical chemical

resolution to highly selective biocatalytic reduction.

Biocatalytic Route (Preferred)
The most efficient pathway utilizes a Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH)

to reduce 3-oxobutanenitrile.[1] This route operates under mild conditions and achieves high

enantioselectivity (

ee).

Substrate: 3-Oxobutanenitrile (generated from ethyl acetoacetate).

Enzyme: NADPH-dependent Ketoreductase (e.g., from Lactobacillus or engineered

variants).[1]

Cofactor Regeneration: Glucose Dehydrogenase (GDH) coupled with Glucose.

Chemical Route (Traditional)
Nucleophilic ring-opening of (S)-Propylene Oxide with cyanide sources (HCN/NaCN).[1]

Drawback: Regioselectivity issues often yield a mixture of the desired secondary alcohol and

the primary alcohol isomer.

Alternative: Reaction of Epichlorohydrin with cyanide followed by reduction (often yields

chloro-impurities).

Synthesis Workflow Diagram
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Figure 1: Biocatalytic reduction pathway for high-purity (S)-3-Hydroxybutanenitrile.[1]

Industrial Applications & Downstream Logic[1]
(S)-3-Hydroxybutanenitrile is a "chiral pivot" molecule.[1] Its nitrile group (

) and hydroxyl group (

) allow for divergent synthesis pathways.[1]

Key Transformations
Hydrolysis: Converts the nitrile to a carboxylic acid, yielding (S)-3-Hydroxybutyric acid, a

precursor for biodegradable polymers (PHB) and metabolic supplements.[1]

Reduction: Converts the nitrile to a primary amine, yielding (S)-4-Amino-2-butanol, used in

the synthesis of chiral amino alcohols.[1]

Statin Synthesis: Acts as a C4 chiral synthon for the side chains of HMG-CoA reductase

inhibitors (e.g., Atorvastatin, Rosuvastatin), often requiring protection of the hydroxyl group

(e.g., as a TBS ether).[1]

Purification & Quality Control Workflow
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Figure 2: Downstream processing and quality control logic for pharmaceutical-grade isolation.

Handling, Stability & Safety
Hazard Classification (GHS):

Signal Word: Warning
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Hazard Statements:

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1][5]

H319: Causes serious eye irritation.[5][6]

H315: Causes skin irritation.[5]

Storage Protocols:

Temperature: Store at 2–8 °C (Refrigerated).

Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) to prevent moisture

absorption which can catalyze hydrolysis of the nitrile.

Incompatibility: Avoid strong oxidizing agents, strong acids (hydrolysis risk), and strong

bases (polymerization/elimination risk).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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